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Introduction

Caltractin, also known as Centrin, is a highly conserved, calcium-binding protein belonging to
the EF-hand superfamily. It is a fundamental component of the centrosome and plays a crucial
role in centrosome duplication, spindle pole body organization, and microtubule severing.[1][2]
[3] Caltractin's involvement in these essential cellular processes makes it a protein of
significant interest in cell biology and cancer research. Furthermore, emerging evidence has
implicated caltractin, specifically the CETNZ2 isoform, in the nucleotide excision repair (NER)
pathway through its interaction with the XPC complex, highlighting its role in maintaining
genomic stability.[4][5][6]

This guide provides a comprehensive selection of commercially available caltractin antibodies
validated for Western Blot (WB) and Immunofluorescence (IF) applications. Detailed protocols
for both techniques are included to assist researchers in obtaining reliable and reproducible
results.

Caltractin Signaling and Interaction Pathways

Caltractin's functions are mediated through its calcium-dependent interactions with various
cellular partners. The following diagram illustrates the key known interactions and pathways
involving caltractin isoforms.
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2. Fixation
(e.g., 4% PFA)

(e.g., 1% BSAin PBST)
4. Blocking
(5% non-fat milk or BSA in TBST) l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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